molecular formula C6H9FO B1314666 2-Fluorocyclohexanone CAS No. 694-82-6

2-Fluorocyclohexanone

Cat. No. B1314666
CAS RN: 694-82-6
M. Wt: 116.13 g/mol
InChI Key: VQYOFTVCYSPHPG-UHFFFAOYSA-N
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Description

2-Fluorocyclohexanone is an organofluorine compound. It is a building block that combines physical, chemical, and biological features of materials and bioactive compounds .


Synthesis Analysis

The synthesis of 2-Fluorocyclohexanone involves various intramolecular interactions. These interactions include hydrogen bonding, hyperconjugation, electrostatic, and steric effects .


Molecular Structure Analysis

The molecular formula of 2-Fluorocyclohexanone is C6H9FO. It has an average mass of 116.133 Da and a monoisotopic mass of 116.063744 Da .


Chemical Reactions Analysis

The conformational equilibrium of 2-Fluorocyclohexanone towards the axial or equatorial conformer is influenced by hydrogen bonding, hyperconjugation, electrostatic, and steric effects .


Physical And Chemical Properties Analysis

2-Fluorocyclohexanone has a density of 1.0±0.1 g/cm3, a boiling point of 150.6±33.0 °C at 760 mmHg, and a vapor pressure of 3.8±0.3 mmHg at 25°C. It has an enthalpy of vaporization of 38.8±3.0 kJ/mol and a flash point of 50.8±15.6 °C .

Scientific Research Applications

Conformational Analysis and Effects

  • Conformational Preferences : 2-Fluorocyclohexanone exhibits distinct conformational behaviors due to chair inversion, leading to axial and equatorial conformers. The equatorial form is generally more prevalent in solution. Introduction of endocyclic oxygen alters the conformational preferences, impacting the macroscopic properties of 2-fluoro ketones. These findings are significant for understanding the molecular structure and behavior of 2-fluorocyclohexanone and related compounds (Silva et al., 2014).

  • Impact of Structural Modifications : Structural changes in 2-fluorocyclohexanone influence its conformational stability and associated physicochemical/biological properties. Various intramolecular interactions like hydrogen bonding and hyperconjugation were studied to understand their influence on the conformational equilibrium (Martins et al., 2017).

Photolysis and Chemical Reactions

  • Photolysis Studies : The gas-phase photolysis of 2-fluorocyclohexanone has been explored, revealing insights into its chemical behavior under ultraviolet light. This research contributes to understanding the reaction pathways and mechanisms of 2-fluorocyclohexanone under specific conditions (Pritchard & Gute, 1978).

Synthetic Applications

  • Synthesis of Ketamine Derivatives : Research into the synthesis of fluoroketamine, a derivative of ketamine, from 2-fluorocyclohexanone, is notable. This work is important for the development of novel pharmaceuticals and understanding the chemical versatility of 2-fluorocyclohexanone (Moghimi et al., 2014).

Spectroscopic and Theoretical Studies

  • NMR and DFT Studies : Nuclear magnetic resonance (NMR) and density functional theory (DFT) calculations have been used to investigate 2-fluorocyclohexanone analogs. These studies provide valuable insights into the molecular structure and behavior of these compounds (Silva et al., 2020).

Safety and Hazards

2-Fluorocyclohexanone is considered hazardous. It is a combustible liquid and is harmful if swallowed. It causes serious eye irritation and may cause allergy or asthma symptoms or breathing difficulties if inhaled .

properties

IUPAC Name

2-fluorocyclohexan-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9FO/c7-5-3-1-2-4-6(5)8/h5H,1-4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQYOFTVCYSPHPG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(=O)C(C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9FO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60473958
Record name 2-fluorocyclohexanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60473958
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

116.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

694-82-6
Record name 2-Fluorocyclohexanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=694-82-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-fluorocyclohexanone
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Fluorocyclohexanone
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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